N-ethyl-8-methoxy-N-phenylquinoline-5-sulfonamide
Overview
Description
N-ethyl-8-methoxy-N-phenylquinoline-5-sulfonamide is a complex organic compound with a fused quinoline ring system. Let’s break down its structure:
N-ethyl: Indicates an ethyl group attached to the nitrogen atom.
8-methoxy: Refers to a methoxy group (–OCH₃) at the 8-position of the quinoline ring.
N-phenyl: Indicates a phenyl group attached to the nitrogen atom.
5-sulfonamide: Contains a sulfonamide group (–SO₂NH₂) at the 5-position of the quinoline ring.
Preparation Methods
Synthetic Routes::
Nucleophilic Substitution (SN2):
Industrial Production:
Chemical Reactions Analysis
Oxidation: N-ethyl-8-methoxy-N-phenylquinoline-5-sulfonamide can undergo oxidation reactions, converting the sulfur atom to a sulfoxide or sulfone.
Reduction: Reduction of the sulfonamide group can yield the corresponding amine.
Substitution: Benzylic positions are susceptible to nucleophilic substitution reactions due to resonance stabilization of the benzylic carbocation. Common reagents include N-bromosuccinimide (NBS) for benzylic bromination.
Major Products: The major products depend on reaction conditions and substituents. For example, benzylic bromination yields the corresponding benzylic bromide.
Scientific Research Applications
Medicine: Investigated for potential pharmaceutical applications due to its unique structure. May exhibit antimicrobial, anti-inflammatory, or anticancer properties.
Chemical Biology: Used as a probe in studies related to enzyme inhibition, protein binding, or cellular processes.
Industry: Limited industrial applications, but its sulfonamide moiety may find use in organic synthesis.
Mechanism of Action
Targets: The compound likely interacts with specific proteins or enzymes due to its structural features.
Pathways: Further research is needed to elucidate the precise mechanism of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C18H18N2O3S |
|---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
N-ethyl-8-methoxy-N-phenylquinoline-5-sulfonamide |
InChI |
InChI=1S/C18H18N2O3S/c1-3-20(14-8-5-4-6-9-14)24(21,22)17-12-11-16(23-2)18-15(17)10-7-13-19-18/h4-13H,3H2,1-2H3 |
InChI Key |
NKCUXJWAYBSJHA-UHFFFAOYSA-N |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=C3C=CC=NC3=C(C=C2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(Furan-2-yl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole](/img/structure/B11066699.png)
![(2E)-3-(4-fluorophenyl)-N-[(2-methylquinolin-4-yl)methyl]prop-2-enamide](/img/structure/B11066702.png)
![(2Z)-N-(4-fluorophenyl)-4-oxo-3-(pyridin-3-ylmethyl)-2-[(pyridin-3-ylmethyl)imino]-3,4-dihydro-2H-1,3-thiazine-6-carboxamide](/img/structure/B11066714.png)
![3-[(Dibenzo[b,d]furan-2-ylsulfonyl)amino]-3-(4-methoxyphenyl)propanoic acid](/img/structure/B11066719.png)
![Ethyl 4-(3-{2-[(1-acetylpiperidin-4-yl)carbonyl]hydrazinyl}-2,5-dioxopyrrolidin-1-yl)benzoate](/img/structure/B11066726.png)
![1,1-Dichloro-7-(4-fluorophenyl)-7a-methyl-1a-(thiophen-2-yl)-1,1a,7,7a-tetrahydrocyclopropa[b]chromene](/img/structure/B11066728.png)
![1-[8-fluoro-4-(furan-2-yl)-2,3,3a,9b-tetrahydrofuro[3,2-c]quinolin-5(4H)-yl]propan-1-one](/img/structure/B11066732.png)
![1-(2,3-dihydro-1H-indol-1-yl)-2-{[5-(3-hydroxypropyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone](/img/structure/B11066752.png)
![N-(4-chlorophenyl)-4-oxo-3,4,7,8-tetrahydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-2-carboxamide](/img/structure/B11066756.png)
![9-(5-chloro-2-methoxyphenyl)-2-methoxy-7,7-dimethyl-10-thioxo-9,10-dihydro-7H-isothiazolo[5,4-c]pyrrolo[3,2,1-ij]quinoline-4,5-dione](/img/structure/B11066768.png)
